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Compound of Interest

Compound Name: DBCO-PEG8-acid

Cat. No.: B1192464 Get Quote

This guide provides comprehensive safety and handling information for DBCO-PEG8-acid, a

bifunctional linker used in bioconjugation, drug delivery, and materials science. The information

is intended for researchers, scientists, and professionals in drug development. It is important to

note that a specific Safety Data Sheet (SDS) for DBCO-PEG8-acid was not available at the

time of this writing. Therefore, the safety information presented here is largely based on the

SDS for the closely related compound, DBCO-PEG8-NHS ester, due to their structural

similarity.

Hazard Identification and Classification
DBCO-PEG8-acid should be handled with care, assuming a hazard profile similar to its N-

hydroxysuccinimide ester counterpart. Based on the classification for DBCO-PEG8-NHS ester,

the following hazards are anticipated[1]:

GHS Classification:

Acute Toxicity, Oral (Category 4)[1]

Skin Corrosion/Irritation (Category 2)[1]

Serious Eye Damage/Eye Irritation (Category 2A)[1]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3)[1]

GHS Label Elements:
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Pictogram:

Exclamation mark

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P330

Storage: P403+P233, P405

Disposal: P501

Physical and Chemical Properties
Property Value Source

Molecular Formula C38H52N2O12

Molecular Weight 728.8 g/mol

Purity ≥95% to 98%

Solubility Soluble in DMSO, DCM, DMF

Appearance Not specified (likely a solid)

Storage Temperature -20°C
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Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of DBCO-PEG8-acid and

ensure the safety of laboratory personnel.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles or a face shield, a lab coat, and closed-toe shoes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

When preparing solutions, use anhydrous solvents such as DMF or DMSO to maintain

reactivity.

Storage
Store in a tightly sealed container at -20°C.

Protect from light and moisture.

Stable under recommended storage conditions.

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, follow these procedures:

Use personal protective equipment.
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Avoid dust formation.

Ensure adequate ventilation.

Do not let the product enter drains.

For solids, pick up and arrange disposal without creating dust. Sweep up and shovel into a

suitable, closed container for disposal.

For solutions, absorb with an inert material (e.g., vermiculite, dry sand, earth) and place in a

chemical waste container.

First Aid Measures
Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Get

medical attention.

Skin Contact

Immediately wash the skin with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Experimental Protocols
General Bioconjugation Protocol with DBCO-PEG8-acid
This protocol outlines a general procedure for a copper-free click chemistry reaction.

Researchers should adapt this protocol based on their specific experimental requirements.

Reagent Preparation:

Allow the vial of DBCO-PEG8-acid to warm to room temperature before opening.

Prepare a stock solution of the desired concentration in an anhydrous solvent such as

DMSO or DMF.

Reaction Setup:

In a suitable reaction vessel, combine the azide-containing molecule with the DBCO-
PEG8-acid solution.

The reaction is typically carried out in a buffer with a pH range of 4-9.

Incubation:

Incubate the reaction mixture at room temperature or 4°C.

Reaction times can vary from 1 to 24 hours.

Purification:
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Following the reaction, the conjugate can be purified using standard techniques such as

dialysis, size exclusion chromatography, or HPLC.

Visual Workflows
The following diagrams illustrate key safety and experimental workflows.
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Hazard Identification and Response Workflow for DBCO-PEG8-acid.
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General Experimental Workflow for Bioconjugation with DBCO-PEG8-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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